Cas no 879558-15-3 (1-Isopropyl-1,2,3-benzotriazole-5-carbonitrile)

1-Isopropyl-1,2,3-benzotriazole-5-carbonitrile structure
879558-15-3 structure
Product Name:1-Isopropyl-1,2,3-benzotriazole-5-carbonitrile
CAS No:879558-15-3
MF:C10H10N4
MW:186.21320104599
MDL:MFCD09031714
CID:1037661
PubChem ID:11586412
Update Time:2025-04-20

1-Isopropyl-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-1H-benzo[d][1,2,3]triazole-5-carbonitrile
    • 1-isopropyl-1H-1,2,3-benzotriazole-5-carbonitrile(SALTDATA: FREE)
    • 1-propan-2-ylbenzotriazole-5-carbonitrile
    • 1-Isopropyl-1,2,3-benzotriazole-5-carbonitrile
    • 1-ISOPROPYL-1H-BENZOTRIAZOLE-5-CARBONITRILE
    • CCG-344335
    • EN300-6750712
    • 879558-15-3
    • 1-(Propan-2-yl)-1H-benzotriazole-5-carbonitrile
    • CS-0213034
    • DTXSID20468981
    • MFCD09031714
    • 1-Isopropyl-1H-1,2,3-benzotriazole-5-carbonitrile
    • 1-(propan-2-yl)-1H-1,2,3-benzotriazole-5-carbonitrile
    • AKOS006290842
    • BS-29747
    • SCHEMBL19848477
    • DB-363681
    • STL570870
    • MDL： MFCD09031714
    • Inchi： 1S/C10H10N4/c1-7(2)14-10-4-3-8(6-11)5-9(10)12-13-14/h3-5,7H,1-2H3
    • InChI Key： HDWQPSYFWYMOAQ-UHFFFAOYSA-N
    • SMILES： N1(C2C=CC(C#N)=CC=2N=N1)C(C)C

Computed Properties

  • Exact Mass: 186.09100
  • Monoisotopic Mass: 186.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 54.50000
  • LogP: 1.88388

1-Isopropyl-1,2,3-benzotriazole-5-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Isopropyl-1,2,3-benzotriazole-5-carbonitrile Pricemore >>

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1-Isopropyl-1,2,3-benzotriazole-5-carbonitrile Production Method

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